3-Methoxy-4-nitrobenzohydrazide

• CAS No.: 648917-81-1
• Molecular Formula: C8H9N3O4
• Molecular Weight: 211.17 g/mol
• IUPAC Name: 3-methoxy-4-nitrobenzohydrazide
• InChI: InChI=1S/C8H9N3O4/c1-15-7-4-5(8(12)10-9)2-3-6(7)11(13)14/h2-4H,9H2,1H3,(H,10,12)
• InChI Key: HVLNHDUKONAVKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)NN)[N+](=O)[O-]

Description

3-Methoxy-4-nitrobenzohydrazide is a useful research compound. Its molecular formula is C8H9N3O4 and its molecular weight is 211.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To methyl 3-methoxy-4-nitrobenzoate (5.16 g, 24.5 mmol) in EtOH (250 mL) was added hydrazine monohydrate (5.95 mL, 122 mmol) in one portion. The reaction was heated at 80° C. overnight and concentrated upon completion by TLC. The residue was taken up in EtOAc, heated and hot filtered. The filtrate was concentrated and the residue was triturated with diethyl ether to provide the title compound (3.65 g, 17.3 mmol, 71%). 1H NMR (400 MHz, DMSO-d6) δ ppm 3.96 (s, 3H), 4.60 (br. s., 2H), 7.50 (dd, J=8.4, 1.5 Hz, 1H), 7.69 (d, J=1.8 Hz, 1H), 7.93 (d, J=8.1 Hz, 1H), 10.05 (br. s., 1H).